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Compound of Interest

Compound Name: 2,2-Dimethyl-3-oxopentanal

Cat. No.: B180299 Get Quote

Abstract: This document provides comprehensive guidelines for the safe handling, storage, and

disposal of 2,2-Dimethyl-3-oxopentanal (CAS No. 106921-60-2). As a bifunctional compound

containing both an aldehyde and a ketone, and classified as a flammable liquid, 2,2-Dimethyl-
3-oxopentanal requires strict adherence to safety protocols to mitigate risks in a research and

development environment. These protocols are grounded in the principles of chemical safety,

reactivity of α-dicarbonyl compounds, and best practices for managing flammable and reactive

substances in the laboratory.

Introduction: Understanding the Compound
2,2-Dimethyl-3-oxopentanal is an organic molecule characterized by a five-carbon chain with

both an aldehyde and a ketone functional group. This α-dicarbonyl structure makes it a highly

reactive intermediate, valuable in various organic syntheses. Its reactivity, however,

necessitates a thorough understanding of its properties to ensure safe handling.
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Property Value Source

CAS Number 106921-60-2

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 165.4 °C

GHS Hazard Code
H226: Flammable liquid and

vapour

The presence of the aldehyde group, in particular, contributes to its potential for oxidation and

polymerization. The flammability of 2,2-Dimethyl-3-oxopentanal requires stringent control of

ignition sources in its vicinity.

Core Safety Directives
Handling 2,2-Dimethyl-3-oxopentanal safely requires a multi-faceted approach,

encompassing engineering controls, personal protective equipment, and established safe work

practices. The following directives are essential for minimizing exposure and preventing

accidents.

Engineering Controls: The First Line of Defense
Proper ventilation is paramount when working with volatile and flammable compounds.

Fume Hood: All handling of 2,2-Dimethyl-3-oxopentanal, including transfers, dilutions, and

reactions, must be conducted within a certified chemical fume hood to prevent the

accumulation of flammable vapors.

Ignition Source Control: The designated work area must be free of potential ignition sources

such as open flames, hot plates, and non-intrinsically safe electrical equipment. Use spark-

free tools and ensure proper grounding of equipment to prevent static discharge during

transfers of larger quantities.
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Emergency Equipment: A safety shower and eyewash station must be readily accessible in

the immediate vicinity of where the compound is handled.

Personal Protective Equipment (PPE): Essential Barrier
Protection
Appropriate PPE must be worn at all times when handling 2,2-Dimethyl-3-oxopentanal.

Eye and Face Protection: Chemical splash goggles are mandatory. For procedures with a

higher risk of splashing, a full-face shield should be worn in addition to goggles.

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable option

for incidental contact, but it is crucial to consult the glove manufacturer's compatibility data.

Change gloves immediately if they become contaminated.

Body Protection: A flame-resistant lab coat should be worn and kept buttoned. For significant

splash risks, a chemical-resistant apron is also recommended.

Footwear: Closed-toe shoes are mandatory.

Preparation Handling Procedure
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Caption: Workflow for PPE selection and use.
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The dual hazards of flammability and reactivity dictate the storage requirements for 2,2-
Dimethyl-3-oxopentanal.

Flammable Liquids Cabinet: Store in a dedicated, approved flammable liquids storage

cabinet.

Container: Keep the container tightly closed to prevent the escape of vapors.

Incompatible Materials: Segregate from strong oxidizing agents, strong acids, and strong

bases to prevent violent reactions.

Environment: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.

Experimental Protocols
General Handling and Dispensing

Preparation: Before handling, ensure the fume hood is operational and the work area is clear

of clutter and ignition sources. Assemble all necessary equipment and PPE.

Inert Atmosphere: For prolonged storage or sensitive reactions, consider handling under an

inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Transfer: When transferring the liquid, do so slowly to minimize splashing. For transfers

between metal containers, ensure they are bonded and grounded to prevent static electricity

buildup.

Heating: Never heat 2,2-Dimethyl-3-oxopentanal with an open flame. Use a heating

mantle, water bath, or oil bath with temperature control.

Post-Handling: After use, tightly seal the container and decontaminate the work surface.

Emergency Procedures
Spill Response
In the event of a spill, prompt and appropriate action is critical.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b180299?utm_src=pdf-body
https://www.benchchem.com/product/b180299?utm_src=pdf-body
https://www.benchchem.com/product/b180299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions: Alert personnel in the immediate area and evacuate if necessary. If the

spill is large or in a poorly ventilated area, evacuate and call for emergency response.

Control Ignition Sources: If safe to do so, remove all sources of ignition.

Containment: For small spills, contain the liquid using a chemical spill kit with absorbent

materials like vermiculite or commercial sorbents. Do not use combustible materials like

paper towels to absorb the bulk of the spill.

Cleanup: Wearing appropriate PPE, absorb the spilled material, working from the outside in.

Place the used absorbent material in a sealed, properly labeled container for hazardous

waste disposal.

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials

for hazardous waste disposal.

Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors before

resuming work.
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Caption: Flowchart for responding to a chemical spill.
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First Aid
Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Waste Disposal
All waste containing 2,2-Dimethyl-3-oxopentanal, including contaminated absorbents and

PPE, must be treated as hazardous waste.

Collection: Collect waste in a designated, properly labeled, and sealed container.

Segregation: Do not mix with incompatible waste streams. Specifically, keep separate from

strong acids, bases, and oxidizers.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations. Do not pour down the

drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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